Cas no 56252-05-2 (1H-Phenalen-1-one, 2-methoxy-9-phenyl-)

1H-Phenalen-1-one, 2-methoxy-9-phenyl- is a versatile organic compound featuring a unique 1H-phenalen-1-one backbone with a methoxy and phenyl substituents. Its structural diversity and stability make it a valuable intermediate in organic synthesis. This compound is highly reactive, enabling efficient transformations in pharmaceutical and agrochemical industries. Its purity and consistent supply ensure reliability in research and development processes.

1H-Phenalen-1-one, 2-methoxy-9-phenyl- structure

56252-05-2 structure

Product Name:1H-Phenalen-1-one, 2-methoxy-9-phenyl-

CAS No:56252-05-2

MF:C₂₀H₁₄O₂

MW:286.323965549469

CID:349406

PubChem ID:10085389

Update Time:2025-07-27

1H-Phenalen-1-one, 2-methoxy-9-phenyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Phenalen-1-one, 2-methoxy-9-phenyl-
- 2-O-Methylanigorufone
- Methoxyanigorufone
- 2-Methoxy-9-phenylphenalen-1-one
- DTXSID00435434
- 2-methoxy-9-phenyl-phenalen-1-one
- 56252-05-2
- CHEMBL1164385
- 2-methoxy-9-phenyl-1H-phenalen-1-one
- CHEBI:174737
- AKOS040761015
- HY-N8921
- CS-0149372
- Inchi： 1S/C20H14O2/c1-22-17-12-15-9-5-8-14-10-11-16(13-6-3-2-4-7-13)19(18(14)15)20(17)21/h2-12H,1H3
- InChI Key： NXRGWQRQXPUQSX-UHFFFAOYSA-N
- SMILES： O(C)C1=CC2C=CC=C3C=CC(C4C=CC=CC=4)=C(C1=O)C3=2

Computed Properties

Exact Mass: 286.09942
Monoisotopic Mass: 286.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Color/Form: Orange powder
Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 527.2±50.0 °C at 760 mmHg
Flash Point: 250.2±23.7 °C
Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
PSA: 26.3
Vapor Pressure: 0.0±1.4 mmHg at 25°C

1H-Phenalen-1-one, 2-methoxy-9-phenyl- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

1H-Phenalen-1-one, 2-methoxy-9-phenyl- Pricemore >>

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